Ferroprotoporphyrin

Specification

• Description: Ferroheme b is heme b in which the iron has oxidation state +2. It has a role as a human metabolite and a cofactor. It is a heme b and a ferroheme. It is a conjugate acid of a ferroheme b(2-).; Heme is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).; ferroheme b is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).; Heme is a metabolite found in or produced by Saccharomyces cerevisiae.; Protoheme IX is a metabolite found in or produced by Saccharomyces cerevisiae.; The color-furnishing portion of hemoglobin. It is found free in tissues and as the prosthetic group in many hemeproteins.
• CAS No.: 14875-96-8
• Molecular Formula: C34H32FeN4O4
• Molecular Weight: 616.5 g/mol
• IUPAC Name: 3-[18-(2-carboxylatoethyl)-7,12-bis(ethenyl)-3,8,13,17-tetramethylporphyrin-21,23-diid-2-yl]propanoate;hydron;iron(2+)
• Standard InChI: InChI=1S/C34H34N4O4.Fe/c1-7-21-17(3)25-13-26-19(5)23(9-11-33(39)40)31(37-26)16-32-24(10-12-34(41)42)20(6)28(38-32)15-30-22(8-2)18(4)27(36-30)14-29(21)35-25;/h7-8,13-16H,1-2,9-12H2,3-6H3,(H4,35,36,37,38,39,40,41,42);/q;+2/p-2
• Standard InChI Key: KABFMIBPWCXCRK-UHFFFAOYSA-L
• Isomeric SMILES: CC\1=C(/C/2=C/C3=C(C(=C([N-]3)/C=C\4/C(=C(/C(=C/C5=C(C(=C([N-]5)/C=C1\[N-]2)C=C)C)/[N-]4)C=C)C)C)CCC(=O)O)CCC(=O)O.[Fe+4]
• SMILES: CC1=C(C2=CC3=C(C(=C([N-]3)C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1[N-]2)C)C=C)C)C=C)C)CCC(=O)O)CCC(=O)O.[Fe+2]
• Canonical SMILES: [H+].[H+].CC1=C(C2=CC3=NC(=CC4=C(C(=C([N-]4)C=C5C(=C(C(=N5)C=C1[N-]2)C=C)C)C=C)C)C(=C3CCC(=O)[O-])C)CCC(=O)[O-].[Fe+2]